59-87-0

Nitrofurazone

In Stock

• CAS RN:
• 59-87-0

• Formula:
• C6H6N4O4

• InChI:
• InChI=1S/C6H6N4O4/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)/b8-3+

• InChIKey:
• IAIWVQXQOWNYOU-FPYGCLRLSA-N

• Nitrofurazone is a nitrofuran antibiotic that is active against a variety of Gram-negative and Gram-positive bacteria including laboratory strains of S. aureus, E. faecalis, and E. coli (MICs = 8 μg/ml for all) as well as clinical isolates of several urinary tract pathogens including Enterococcus, coagulase-negative staphylococci, Klebsiella, and P. mirabilis (MICs = 2-64 μg/ml). Nitrofurazone induces mutagenicity in mammalian and bacterial cell-based assays and carcinogenesis, reproductive effects, and toxicity in rats and mice (LD50s = 590 and 640 mg/kg, respectively). Formulations containing nitrofurazone have been used in the topical treatment and prevention of bacterial infections in humans and animals as well as oral treatment of trypanosomiasis.
  Molecules of 5-nitro-2-furaldehyde semicarbazone are linked via bifurcated hydrogen bonds. Its crystal structure has bee...

Glycine, N-(phenylacetyl)-, methyl ester

• CAS RN:
• 5259-87-0

• Formula:
• C11H13NO3

• InChI:
• InChI=1S/C11H13NO3/c1-15-11(14)8-12-10(13)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)

• InChIKey:
• VISLHUSQBAQEBB-UHFFFAOYSA-N

• Glycine, N-(phenylacetyl)-, methyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.

Benzyl 4-bromophenylcarbamate

In Stock

• CAS RN:
• 92159-87-0

• Formula:
• C14H12BrNO2

• InChI:
• InChI=1S/C14H12BrNO2/c15-12-6-8-13(9-7-12)16-14(17)18-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,16,17)

• InChIKey:
• OGIRMVQVHNCXEH-UHFFFAOYSA-N

• Benzyl 4-bromophenylcarbamate is a useful research compound. Its molecular formula is C14H12BrNO2 and its molecular weight is 306.159. The purity is usually 95%.

(2-Aminophenyl)(indolin-1-yl)methanone

In Stock

• CAS RN:
• 21859-87-0

• Formula:
• C15H14N2O

• InChI:
• InChI=1S/C15H14N2O/c16-13-7-3-2-6-12(13)15(18)17-10-9-11-5-1-4-8-14(11)17/h1-8H,9-10,16H2

• InChIKey:
• WBIVLKJODIOWTB-UHFFFAOYSA-N

• (2-Aminophenyl)(indolin-1-yl)methanone is a useful research compound. Its molecular formula is C15H14N2O and its molecular weight is 238.28 g/mol. The purity is usually 95%.

1-(2-Aminoethoxy)-2,3-dichlorobenzene hydrochloride

In Stock

• CAS RN:
• 39959-87-0

• Formula:
• C8H10Cl3NO

• InChI:
• InChI=1S/C8H9Cl2NO.ClH/c9-6-2-1-3-7(8(6)10)12-5-4-11;/h1-3H,4-5,11H2;1H

• InChIKey:
• WXJRJTRCMNYTHI-UHFFFAOYSA-N

• 1-(2-Aminoethoxy)-2,3-dichlorobenzene hydrochloride is a useful research compound. Its molecular formula is C8H10Cl3NO and its molecular weight is 242.5 g/mol. The purity is usually 95%.

Samarium(3+);tribromide

In Stock

• CAS RN:
• 13759-87-0

• Formula:
• Br3Sm

• InChI:
• InChI=1S/3BrH.Sm/h3*1H;/q;;;+3/p-3

• InChIKey:
• ICKYUJFKBKOPJT-UHFFFAOYSA-K

• Samarium(3+);tribromide is a useful research compound. Its molecular formula is Br3Sm and its molecular weight is 390.1 g/mol. The purity is usually 95%.

4-Iodo-1-methyl-1H-imidazole

In Stock

• CAS RN:
• 71759-87-0

• Formula:
• C4H5IN2

• InChI:
• InChI=1S/C4H5IN2/c1-7-2-4(5)6-3-7/h2-3H,1H3

• InChIKey:
• HUQSHNLGOKQVHA-UHFFFAOYSA-N

• 4-Iodo-1-methyl-1H-imidazole, also known as 4-Iodo-1-methyl-1H-imidazole, is a useful research compound. Its molecular formula is C4H5IN2 and its molecular weight is 208 g/mol. The purity is usually 95%.

diethyl cyclopropylphosphonate

In Stock

• CAS RN:
• 945459-87-0

• Formula:
• C7H15O3P

• Diethyl cyclopropylphosphonate is a useful research compound. Its molecular formula is C7H15O3P and its molecular weight is 178.2. The purity is usually 95%.

(Difluoromethyl)(2-furyl) ketone

• CAS RN:
• 181059-87-0

• Formula:
• C6H4F2O2

• InChI:
• InChI=1S/C6H4F2O2/c7-6(8)5(9)4-2-1-3-10-4/h1-3,6H

• InChIKey:
• KQJGKOTXUUYBHO-UHFFFAOYSA-N

• (Difluoromethyl)(2-furyl) ketone, also known as (Difluoromethyl)(2-furyl) ketone, is a useful research compound. Its molecular formula is C6H4F2O2 and its molecular weight is 146.09 g/mol. The purity is usually 95%.

Ethyl 3-(2-chlorophenyl)-6-ethyl-7-hydroxy-4-oxochromene-2-carboxylate

In Stock

• CAS RN:
• 610759-87-0

• Formula:
• C20H17ClO5

• InChI:
• InChI=1S/C20H17ClO5/c1-3-11-9-13-16(10-15(11)22)26-19(20(24)25-4-2)17(18(13)23)12-7-5-6-8-14(12)21/h5-10,22H,3-4H2,1-2H3

• InChIKey:
• BVWJUVHRGOFESN-UHFFFAOYSA-N

• Ethyl 3-(2-chlorophenyl)-6-ethyl-7-hydroxy-4-oxochromene-2-carboxylate is a useful research compound. Its molecular formula is C20H17ClO5 and its molecular weight is 372.8. The purity is usually 95%.

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-isopropoxybenzamide

In Stock

• CAS RN:
• 864859-87-0

• Formula:
• C26H25N3O3S2

• InChI:
• InChI=1S/C26H25N3O3S2/c1-15(2)32-18-10-8-17(9-11-18)24(31)28-26-23(25-27-20-6-4-5-7-21(20)33-25)19-12-13-29(16(3)30)14-22(19)34-26/h4-11,15H,12-14H2,1-3H3,(H,28,31)

• InChIKey:
• XYTCYHGNVMIQMA-UHFFFAOYSA-N

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-isopropoxybenzamide is a useful research compound. Its molecular formula is C26H25N3O3S2 and its molecular weight is 491.62. The purity is usually 95%.

2-(4-Iodobenzoyl)oxazole

In Stock

• CAS RN:
• 898759-87-0

• Formula:
• C10H6INO2

• InChI:
• InChI=1S/C10H6INO2/c11-8-3-1-7(2-4-8)9(13)10-12-5-6-14-10/h1-6H

• InChIKey:
• XLQMFWVQAKMNIR-UHFFFAOYSA-N

• 2-(4-Iodobenzoyl)oxazole is a useful research compound. Its molecular formula is C10H6INO2 and its molecular weight is 299.06 g/mol. The purity is usually 95%.

2-[(3-methylphenoxy)methyl]-N-[3-(1H-tetrazol-1-yl)phenyl]furan-3-carboxamide

In Stock

• CAS RN:
• 903859-87-0

• Formula:
• C20H17N5O3

• InChI:
• InChI=1S/C20H17N5O3/c1-14-4-2-7-17(10-14)28-12-19-18(8-9-27-19)20(26)22-15-5-3-6-16(11-15)25-13-21-23-24-25/h2-11,13H,12H2,1H3,(H,22,26)

• InChIKey:
• QNEGNRFUTWAPNJ-UHFFFAOYSA-N

• 2-[(3-methylphenoxy)methyl]-N-[3-(1H-tetrazol-1-yl)phenyl]furan-3-carboxamide is a useful research compound. Its molecular formula is C20H17N5O3 and its molecular weight is 375.388. The purity is usually 95%.

2-[(6,7-dimethoxyquinazolin-4-yl)sulfanyl]-1-(morpholin-4-yl)ethan-1-one

In Stock

• CAS RN:
• 924859-87-0

• Formula:
• C16H19N3O4S

• InChI:
• InChI=1S/C16H19N3O4S/c1-21-13-7-11-12(8-14(13)22-2)17-10-18-16(11)24-9-15(20)19-3-5-23-6-4-19/h7-8,10H,3-6,9H2,1-2H3

• InChIKey:
• TXZQNWDWQUWTFE-UHFFFAOYSA-N

• 2-[(6,7-dimethoxyquinazolin-4-yl)sulfanyl]-1-(morpholin-4-yl)ethan-1-one is a useful research compound. Its molecular formula is C16H19N3O4S and its molecular weight is 349.4 g/mol. The purity is usually 95%.

D-allo-Heptose, 4-deoxy-6,7-O-(1-methylethylidene)-5-O-(phenylmethyl)-, cyclic 1,3-propanediyl dithi

• CAS RN:
• 136759-87-0

• Formula:
• C30H33N3O2

• D-allo-Heptose, 4-deoxy-6,7-O-(1-methylethylidene)-5-O-(phenylmethyl)-, cyclic 1,3-propanediyl dithi, also known as D-allo-Heptose, 4-deoxy-6,7-O-(1-methylethylidene)-5-O-(phenylmethyl)-, cyclic 1,3-propanediyl dithi, is a useful research compound. Its molecular formula is C30H33N3O2. The purity is usually 95%.

(10R)-5,6,9,10-Tetrahydro-10((2-methylimidazol-1-yl)methyl)-4H-pyrido(3,2,1-jk)carbazol-11(8H)-one monohydrochloride, monohydrate

• CAS RN:
• 209859-87-0

• Formula:
• C20H24ClN3O2

• InChI:
• InChI=1S/C20H21N3O.ClH.H2O/c1-13-21-9-11-22(13)12-15-7-8-17-18(20(15)24)16-6-2-4-14-5-3-10-23(17)19(14)16;;/h2,4,6,9,11,15H,3,5,7-8,10,12H2,1H3;1H;1H2/t15-;;/m1../s1

• InChIKey:
• JXQUEAGLZNCBHC-QCUBGVIVSA-N

• Cilansetron Hydrochloride is a treatment of Irritable Bowel Syndrome (IBS) with Diarrhea Predominance.

Decitabine Related Compound A (Mixture of Isomers)

In Stock

• CAS RN:
• 1019659-87-0

• Formula:
• C21H18Cl2O7

• Decitabine Related Compound A (Mixture of Isomers) is a useful research compound. Its molecular formula is C21H18Cl2O7 and its molecular weight is 453.28. The purity is usually 95%.

1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea

In Stock

• CAS RN:
• 1797659-87-0

• Formula:
• C14H16ClN5O2

• InChI:
• InChI=1S/C14H16ClN5O2/c1-20(2)12-11(8-16-14(19-12)22-3)18-13(21)17-10-7-5-4-6-9(10)15/h4-8H,1-3H3,(H2,17,18,21)

• InChIKey:
• DGYIPNQTMXVALV-UHFFFAOYSA-N

• 1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea is a useful research compound. Its molecular formula is C14H16ClN5O2 and its molecular weight is 321.77. The purity is usually 95%.

2-(Azetidin-3-yl)-5-cyclopropylpyrimidine, bis(trifluoroacetic acid)

In Stock

• CAS RN:
• 2060059-87-0

• Formula:
• C14H15F6N3O4

• InChI:
• InChI=1S/C10H13N3.2C2HF3O2/c1-2-7(1)8-5-12-10(13-6-8)9-3-11-4-9;2*3-2(4,5)1(6)7/h5-7,9,11H,1-4H2;2*(H,6,7)

• InChIKey:
• VYEUWTYYBRSWRF-UHFFFAOYSA-N

• 2-(Azetidin-3-yl)-5-cyclopropylpyrimidine, bis(trifluoroacetic acid) is a useful research compound. Its molecular formula is C14H15F6N3O4 and its molecular weight is 403.281. The purity is usually 95%.

Tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate

Usually In Stock

• CAS RN:
• 2248259-87-0

• Formula:
• C10H17N3O2

• InChI:
• InChI=1S/C10H17N3O2/c1-10(2,3)15-9(14)8(11)6-7-4-5-12-13-7/h4-5,8H,6,11H2,1-3H3,(H,12,13)

• InChIKey:
• LSGNQXVCNZZVLA-UHFFFAOYSA-N

• Tert-butyl 2-amino-3-(1H-pyrazol-5-yl)propanoate is a useful research compound. Its molecular formula is C10H17N3O2 and its molecular weight is 211.265. The purity is usually 95%.